Cas no 105877-78-9 (1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl-)
105877-78-9 structure
Product Name:1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl-
CAS No:105877-78-9
MF:C31H52N4O
MW:496.770788192749
CID:97389
PubChem ID:13714500
Update Time:2025-04-18
1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl-
- 105877-78-9
- SCHEMBL16602318
- N1-Hexadecyl-N2-(4-methoxybenzyl)-N1-methyl-N2-(pyrimidin-2-yl)ethane-1,2-diamine
-
- Inchi: 1S/C31H52N4O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25-34(2)26-27-35(31-32-23-18-24-33-31)28-29-19-21-30(36-3)22-20-29/h18-24H,4-17,25-28H2,1-3H3
- InChI Key: FLTPNVQXNPFNDU-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CN(C1N=CC=CN=1)CCN(C)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 496.41446
- Monoisotopic Mass: 496.41411229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 22
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.49
1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
105877-78-9 (1,2-Ethanediamine,N-hexadecyl-N'-[(4-methoxyphenyl)methyl]-N-methyl-N'-2-pyrimidinyl-) Related Products
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